Cas no 1251557-50-2 (methyl 2-4-({(2-bromophenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate)

• Product Name: methyl 2-4-({(2-bromophenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate
• CAS No: 1251557-50-2
• MF: C₂₀H₁₈BrN₃O₃S
• MW: 460.344222545624
• CID: 6427387
• PubChem ID: 49668488
• Update Time: 2025-08-05

methyl 2-4-({(2-bromophenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-4-({(2-bromophenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate
• AKOS021825457
• 1251557-50-2
• methyl 2-(4-((2-((2-bromophenyl)amino)-2-oxoethyl)thio)-1H-benzo[b][1,4]diazepin-2-yl)acetate
• VU0626631-1
• F3407-2815
• methyl [4-({2-[(2-bromophenyl)amino]-2-oxoethyl}thio)-1H-1,5-benzodiazepin-2-yl]acetate
• methyl 2-[4-[2-(2-bromoanilino)-2-oxoethyl]sulfanyl-1H-1,5-benzodiazepin-2-yl]acetate
• methyl 2-[4-({[(2-bromophenyl)carbamoyl]methyl}sulfanyl)-1H-1,5-benzodiazepin-2-yl]acetate

• Inchi： 1S/C20H18BrN3O3S/c1-27-20(26)11-13-10-19(24-17-9-5-4-8-16(17)22-13)28-12-18(25)23-15-7-3-2-6-14(15)21/h2-10,22H,11-12H2,1H3,(H,23,25)
• InChI Key： VLSJBPCAHHPMDK-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NC(CSC1C=C(CC(=O)OC)NC2C=CC=CC=2N=1)=O

Computed Properties

• Exact Mass: 459.025
• Monoisotopic Mass: 459.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105A^2
• XLogP3: 3.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on methyl 2-4-({(2-bromophenyl)carbamoylmethyl}sulfanyl)-1H-1,5-benzodiazepin-2-ylacetate

Compound CAS No. 1251557-50-2: Methyl 2-(4-{[(2-bromophenyl)carbamoylmethyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate

The compound with CAS No. 1251557-50-2, known as methyl 2-(4-{[(2-bromophenyl)carbamoylmethyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate, is a complex organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and promising applications in drug design and advanced materials development.

The molecular structure of this compound is characterized by a benzodiazepine core, which is a fused bicyclic system consisting of a benzene ring and a diazepine ring. The diazepine ring contains two nitrogen atoms, contributing to the compound's stability and reactivity. Attached to the benzodiazepine core is a sulfanyl group (-S-) that is further substituted with a (2-bromophenyl)carbamoylmethyl moiety. This substitution pattern introduces both electronic and steric effects, which are critical for the compound's functional properties.

Recent studies have highlighted the importance of benzodiazepine derivatives in drug discovery, particularly in the development of agents targeting central nervous system disorders. The presence of the sulfanyl group in this compound suggests potential antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders. Additionally, the (2-bromophenyl) substituent introduces halogenation, which can enhance the compound's pharmacokinetic properties, including bioavailability and metabolic stability.

From a synthetic perspective, the construction of this compound involves multi-step organic synthesis techniques, including coupling reactions, oxidation/reduction processes, and cyclization reactions. The synthesis strategy typically begins with the preparation of the benzodiazepine core, followed by functionalization at specific positions to introduce the sulfanyl and carbamoylmethyl groups. The use of modern catalytic systems and protecting group strategies has significantly improved the efficiency and yield of these reactions.

One of the most exciting aspects of this compound is its potential application in drug delivery systems. The combination of a benzodiazepine scaffold with a sulfanyl-containing side chain could enable the development of prodrugs or targeted delivery agents. Prodrugs are inactive compounds that are converted into their active forms within the body, offering advantages such as reduced toxicity and improved patient compliance.

Moreover, computational studies using advanced molecular modeling techniques have provided insights into the compound's interaction with biological targets. For instance, molecular docking studies have revealed that this compound exhibits favorable binding affinities towards certain GABA receptor subtypes, which are implicated in anxiety disorders and other neuropsychiatric conditions. These findings underscore its potential as a lead molecule for drug development.

In terms of material science applications, the unique electronic properties of this compound make it a candidate for use in organic electronics. The benzodiazepine core can act as an electron-deficient aromatic system, while the sulfanyl group can serve as an electron-rich substituent. This combination could be exploited in designing novel semiconducting materials or organic light-emitting diodes (OLEDs).

Recent advancements in green chemistry have also influenced the synthesis and application of this compound. Researchers are exploring environmentally friendly methods for its production, such as using biocatalysts or solvent-free reaction conditions. These approaches not only reduce environmental impact but also align with current trends toward sustainable chemical practices.

In conclusion, methyl 2-(4-{[(2-bromophenyl)carbamoylmethyl]sulfanyl}-1H-1,5-benzodiazepin-2-yl)acetate (CAS No. 1251557-50-2) represents a versatile molecule with diverse applications across multiple disciplines. Its structural complexity offers opportunities for innovation in drug design and materials science while its functional groups provide avenues for further chemical modification and optimization.